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Abstract

SRI-31142 is a novel psychoactive compound investigated for its potential as a putative
allosteric modulator of the dopamine transporter (DAT). A thorough understanding of its off-
target binding profile is critical for assessing its selectivity, predicting potential side effects, and
guiding further drug development efforts. This technical guide provides a detailed overview of
the off-target binding characteristics of SRI-31142, summarizing quantitative data, outlining
experimental methodologies, and visualizing key experimental workflows and signaling
pathway interactions. The data presented herein is primarily derived from a comprehensive
receptor screening panel, offering valuable insights for researchers in pharmacology and
neuroscience.

Off-Target Binding Profile

The off-target binding profile of SRI-31142 was assessed against a panel of 45 common central
nervous system (CNS) receptors and transporters. The affinity of SRI-31142 for these off-
targets was determined using radioligand binding assays. The results, expressed as inhibitor
constant (Ki) values, are summarized in Table 1.
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Table 1: Off-Target Binding Affinity of SRI-31142
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Target Class Specific Target Ki (nM)
Opioid i (mu) 116

0 (delta) >10,000

K (kappa) 1,290

Monoamine Transporters Dopamine (DAT) 3,520
Serotonin (SERT) 2,340

Norepinephrine (NET) >10,000

Adrenergic o1 >10,000
02 >10,000

B >10,000

Dopamine D1 >10,000
D2 >10,000

[DE} >10,000

Da >10,000

Ds >10,000

Serotonin 5-HT1a >10,000
5-HT1e >10,000

5-HT2a >10,000

5-HT2. >10,000

5-HT3 >10,000

5-HTsa >10,000

5-HTe >10,000

5-HT~ >10,000

Histamine H: >10,000
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H2 >10,000

Hs >10,000

Muscarinic Mz >10,000
M2 >10,000

Ms >10,000

Ma >10,000

Ms >10,000

Other Receptors Sigmaa 3,450
Sigmaz >10,000

I2 (Imidazoline) >10,000

lon Channels Caz* Channel (L-type) >10,000
K* Channel (hERG) >10,000

Na* Channel (Site 2) >10,000

Data sourced from Moerke et al., 2018.

Of the 45 targets investigated, SRI-31142 displayed the highest affinity for the mu (i) opioid
receptor, with a Ki value of 116 nM. It also showed measurable affinity for the serotonin
transporter (SERT), kappa (K) opioid receptor, sigmaa receptor, and the dopamine transporter
(DAT) with Ki values of 2,340 nM, 1,290 nM, 3,450 nM, and 3,520 nM, respectively. For all
other targets in the panel, SRI-31142 demonstrated weak or no significant binding affinity (Ki >
10,000 nM).

Primary Pharmacology at Monoamine Transporters

While the off-target screen provides a broad overview, the primary intended pharmacological
activity of SRI-31142 is at the monoamine transporters. As a putative allosteric modulator, its
interaction with these transporters is complex. SRI-31142 has been characterized as a partial
inhibitor of monoamine uptake.
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Table 2: Primary Pharmacology of SRI-31142 at Monoamine Transporters

Assay Type DAT SERT NET
Uptake Inhibition ICso
2,340 23 52
(nM)
Binding Affinity Ki (nM) 3,520 2,340 >10,000

Data on uptake inhibition from Rothman et al., 2015; Binding affinity from Moerke et al., 2018.

SRI-31142 demonstrates nanomolar potency as a partial inhibitor of uptake at the serotonin
and norepinephrine transporters, with significantly weaker potency at the dopamine transporter.
Interestingly, its binding affinity for the DAT is reported to be over 1000-fold weaker than its
potency for uptake inhibition, a characteristic that distinguishes it from typical DAT inhibitors.

Experimental Protocols
Off-Target Receptor Binding Screen

The off-target binding profile of SRI-31142 was determined by the National Institute of Mental
Health Psychoactive Drug Screening Program (NIMH PDSP). The following provides a
generalized protocol for such screens.

Objective: To determine the binding affinity (Ki) of SRI-31142 for a wide range of CNS receptors
and transporters.

Methodology: Competitive radioligand binding assays.
General Procedure:

e Membrane Preparation: Cell membranes expressing the specific receptor or transporter of
interest are prepared from cultured cells or animal brain tissue.

o Assay Buffer: A buffered solution is prepared to maintain optimal pH and ionic conditions for
receptor-ligand binding.
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Radioligand: A specific radiolabeled ligand with high affinity and selectivity for the target
receptor is used.

Competition Assay:

o Afixed concentration of the radioligand is incubated with the receptor-containing
membranes.

o Increasing concentrations of the test compound (SRI-31142) are added to compete with
the radioligand for binding to the receptor.

o Non-specific binding is determined in the presence of a high concentration of a known,
non-radiolabeled ligand for the target receptor.

Incubation: The mixture is incubated at a specific temperature for a defined period to allow
binding to reach equilibrium.

Separation: Bound and free radioligand are separated, typically by rapid filtration through
glass fiber filters. The filters trap the membranes with the bound radioligand.

Quantification: The amount of radioactivity trapped on the filters is measured using a
scintillation counter.

Data Analysis: The data are analyzed using non-linear regression to determine the ICso
value (the concentration of SRI-31142 that inhibits 50% of the specific binding of the
radioligand). The ICso value is then converted to a Ki value using the Cheng-Prusoff
equation: Ki = ICso / (1 + [L]/Ks), where [L] is the concentration of the radioligand and Ks is its
dissociation constant.
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Fig. 1: Workflow for Off-Target Radioligand Binding Assay.

Monoamine Transporter Uptake Assay
Objective: To determine the potency of SRI-31142 to inhibit the uptake of dopamine, serotonin,

and norepinephrine.

Methodology: Synaptosomal uptake assay.
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General Procedure:

e Synaptosome Preparation: Synaptosomes (resealed nerve terminals) are prepared from
specific rat brain regions (e.g., striatum for DAT, hippocampus for SERT, and hypothalamus
for NET) by homogenization and differential centrifugation.

e Pre-incubation: Synaptosomes are pre-incubated with various concentrations of SRI-31142.

o Uptake Initiation: Uptake is initiated by the addition of a low concentration of the respective
radiolabeled monoamine ([*H]dopamine, [3H]serotonin, or [3H]norepinephrine).

e Incubation: The mixture is incubated for a short period at 37°C to allow for transporter-
mediated uptake.

o Uptake Termination: Uptake is terminated by rapid filtration through glass fiber filters,
followed by washing with ice-cold buffer to remove extracellular radiolabel.

e Quantification: The amount of radioactivity accumulated within the synaptosomes is
measured by liquid scintillation counting.

o Data Analysis: ICso values are determined by non-linear regression analysis of the
concentration-response curves.

Signaling Pathway and Logical Relationship
Visualization

The following diagram illustrates the logical relationship between the primary targets and the
most significant off-target of SRI-31142.
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Fig. 2: SRI-31142 Primary vs. Off-Target Binding Affinity.
Conclusion

SRI-31142 exhibits a complex pharmacological profile. While it is being investigated as a
putative allosteric modulator of the dopamine transporter, its off-target binding profile reveals
significant affinity for the mu-opioid receptor. This interaction is noteworthy as the affinity for the
mu-opioid receptor is considerably higher than its binding affinity for DAT. The moderate affinity
for the serotonin transporter and the kappa-opioid receptor further contributes to its
multifaceted pharmacology. These findings are crucial for interpreting in vivo data and for
considering the potential for opioid-related effects or drug-drug interactions. The data and
protocols presented in this guide provide a foundational resource for researchers working with
SRI-31142, enabling a more informed approach to future studies.

» To cite this document: BenchChem. [SRI-31142: A Comprehensive Off-Target Binding
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15616481/docs#sri-31142-a-comprehensive-off-
target-binding-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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